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1,2,3,4-Tetrahydroquinolin-8-

amine

Cat. No.: B1593855 Get Quote

An In-Depth Technical Guide to the Reactivity and Stability of 1,2,3,4-Tetrahydroquinolin-8-
amine

For Researchers, Scientists, and Drug Development Professionals

Abstract
1,2,3,4-Tetrahydroquinolin-8-amine is a pivotal structural motif in medicinal chemistry,

serving as a versatile scaffold for the development of novel therapeutic agents.[1] Its

prevalence in biologically active compounds, including potent CXCR4 antagonists and potential

treatments for neurodegenerative diseases, underscores the importance of a deep

understanding of its chemical behavior.[2][3] This guide provides a comprehensive analysis of

the reactivity and stability of 1,2,3,4-tetrahydroquinolin-8-amine, offering field-proven insights

into its handling, synthetic transformations, and degradation pathways to empower researchers

in drug discovery and development.

Core Physicochemical and Structural
Characteristics
1,2,3,4-Tetrahydroquinolin-8-amine, often utilized as a chiral synthon (e.g., the (S)-

enantiomer), possesses a unique bicyclic structure combining an electron-rich aromatic ring

with a saturated heterocyclic amine. This fusion dictates its chemical personality, characterized
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by two distinct nucleophilic nitrogen centers: a primary aromatic amine at the C8 position and a

secondary alicyclic amine within the tetrahydroquinoline core.

Property Data Source(s)

Molecular Formula C₉H₁₂N₂ [4]

Molecular Weight 148.21 g/mol [4]

Appearance Pale-yellow oil (may vary) [5]

CAS Number 54012-92-9 [4]

Storage Conditions 2-8°C, under inert atmosphere [4]

Synthesis and Structural Elucidation
The preparation of enantiopure 1,2,3,4-tetrahydroquinolin-8-amine is crucial for its

application in asymmetric synthesis and as a chiral building block in pharmaceuticals. A

common and effective strategy involves the resolution of a racemic precursor or an asymmetric

synthesis route.

A representative synthetic approach is the resolution of (±)-5,6,7,8-Tetrahydroquinoline-8-ol,

followed by conversion to the corresponding amine.[5] This multi-step process ensures high

enantiomeric purity, which is critical for achieving desired pharmacological activity and

minimizing off-target effects.
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Enzymatic Resolution

Functional Group Interconversion
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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